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Compound of Interest

Compound Name: Thiophanat-ethyl-d10

Cat. No.: B12395971 Get Quote

Introduction

Thiophanate-ethyl is a systemic fungicide used to protect various crops from a wide range of

fungal diseases.[1][2] For accurate and reliable quantification of Thiophanate-ethyl in complex

matrices such as food and environmental samples, stable isotope-labeled internal standards

are essential. Thiophanate-ethyl-d10 is the deuterated analog of Thiophanate-ethyl, commonly

used as an internal standard in mass spectrometry-based analytical methods to correct for

matrix effects and variations during sample preparation and analysis.[3][4]

This document provides a detailed protocol for the preparation of primary stock, intermediate,

and working calibration standards of Thiophanate-ethyl-d10 for use in research and analytical

laboratories.

Compound Data and Properties
Proper handling and storage are crucial for maintaining the integrity of the analytical standard.

The key properties of Thiophanate-ethyl-d10 are summarized below.

Table 1: Physicochemical Properties of Thiophanate-ethyl-d10
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Property Value

Chemical Name Thiophanate Ethyl-d10[3]

CAS Number 1398066-16-4

Unlabeled CAS No. 23564-06-9

Molecular Formula C₁₄H₈D₁₀N₄O₄S₂

Molecular Weight 380.51 g/mol

Purity Typically ≥98%

Physical Form Powder

Recommended Solvents
Acetonitrile, Methanol, Chloroform,

Dichloromethane, DMSO

Storage Conditions Store at 2-8°C, protected from air and light

Experimental Protocol
This protocol outlines the steps to prepare a 1000 µg/mL primary stock solution, a 10 µg/mL

intermediate solution, and a series of working calibration standards. Acetonitrile is used as the

solvent due to its common use in chromatographic methods for this class of compounds.

Materials and Reagents

Thiophanate-ethyl-d10 analytical standard

HPLC-grade Acetonitrile

10 mL Class A volumetric flasks (2)

1 mL Class A volumetric flasks or autosampler vials (for working standards)

Calibrated analytical balance (readable to at least 0.01 mg)

Micropipettes (10-100 µL, 100-1000 µL)
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Pipette tips

Amber glass vials for storage

Vortex mixer

Safety Precautions

Handle Thiophanate-ethyl-d10 powder in a fume hood or ventilated enclosure.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for the compound and solvent before use.

1. Preparation of Primary Stock Solution (S1): 1000 µg/mL

Accurately weigh approximately 10 mg of Thiophanate-ethyl-d10 powder onto a weighing

paper using a calibrated analytical balance.

Carefully transfer the weighed powder into a 10 mL Class A volumetric flask.

Add approximately 7 mL of acetonitrile to the flask.

Vortex the solution for 30-60 seconds until all the solid is completely dissolved.

Allow the solution to return to room temperature.

Add acetonitrile to the flask until the meniscus reaches the calibration mark.

Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

Transfer the solution to a labeled amber glass vial for storage.

Calculation:Actual Concentration (µg/mL) = (Weight of standard in mg * Purity) / Volume of

flask in mL * 1000

2. Preparation of Intermediate Standard Solution (S2): 10 µg/mL
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Pipette 100 µL of the 1000 µg/mL Primary Stock Solution (S1) into a new 10 mL Class A

volumetric flask.

Dilute to the calibration mark with acetonitrile.

Cap the flask and invert it 15-20 times to ensure thorough mixing.

Transfer to a labeled amber glass vial for storage at 2-8°C.

3. Preparation of Working Calibration Standards

Working standards should be prepared fresh daily or as stability data permits. The following

table provides a dilution scheme to prepare a set of calibration standards from the 10 µg/mL

Intermediate Standard (S2).

Table 2: Dilution Scheme for Working Calibration Standards

Standard ID
Target
Concentration
(µg/mL)

Volume of S2 (10
µg/mL) to Pipette
(µL)

Final Volume (mL)

WS1 0.05 5 1

WS2 0.10 10 1

WS3 0.25 25 1

WS4 0.50 50 1

WS5 1.00 100 1

WS6 2.00 200 1

Storage and Stability

All stock and intermediate solutions should be stored in tightly sealed amber vials at 2-8°C to

protect them from light and prevent solvent evaporation.

Thiophanate-ethyl is known to be stable in acidic or neutral conditions but can decompose in

basic solutions. Therefore, avoid using alkaline solvents or diluents.
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Working standards should be prepared fresh from the intermediate solution for optimal

accuracy.

Workflow Visualization
The following diagram illustrates the complete workflow for the preparation of Thiophanate-

ethyl-d10 calibration standards.
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Start

Step 1: Weighing
Accurately weigh ~10 mg of
Thiophanate-ethyl-d10 solid.

Step 2: Dissolution
Dissolve solid in Acetonitrile

in a 10 mL Class A Volumetric Flask.
Vortex to mix.

Primary Stock Solution (S1)
1000 µg/mL

Step 3: Intermediate Dilution
Transfer 100 µL of S1 into a

10 mL Class A Volumetric Flask.
Dilute to volume with Acetonitrile.

Storage
Store all solutions at 2-8°C,

protected from light.

Intermediate Standard (S2)
10 µg/mL

Step 4: Working Standards
Perform serial dilutions of S2

to achieve final concentrations.

Working Calibration Standards
(e.g., 0.05 - 2.0 µg/mL)

End

Click to download full resolution via product page

Caption: Workflow for preparing Thiophanate-ethyl-d10 calibration standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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